Cas no 2227746-63-4 ((1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol)

• Product Name: (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol
• CAS No: 2227746-63-4
• MF: C₁₆H₁₉NO
• MW: 241.328164339066
• CID: 6255389
• PubChem ID: 165677664
• Update Time: 2025-06-12

(1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol
• (1R)-3-amino-1-[3-(2-methylphenyl)phenyl]propan-1-ol
• 2227746-63-4
• EN300-1742513

• Inchi： 1S/C16H19NO/c1-12-5-2-3-8-15(12)13-6-4-7-14(11-13)16(18)9-10-17/h2-8,11,16,18H,9-10,17H2,1H3/t16-/m1/s1
• InChI Key： HAYRJDSIQCJWJN-MRXNPFEDSA-N
• SMILES： O[C@H](CCN)C1C=CC=C(C2C=CC=CC=2C)C=1

Computed Properties

• Exact Mass: 241.146664230g/mol
• Monoisotopic Mass: 241.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol

Compound Introduction: (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol (CAS No. 2227746-63-4)

The compound (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol, identified by its CAS number 2227746-63-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique stereochemistry and functional groups present in this compound make it a promising candidate for further investigation, particularly in the context of developing novel therapeutic agents.

The structural composition of (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol is notable for its intricate arrangement of aromatic and aliphatic moieties. The presence of a chiral center at the (1R) position contributes to its stereochemical diversity, which is a critical factor in determining its biological activity. This stereochemical feature is particularly relevant in the design of enantiomerically pure drugs, where the spatial arrangement of atoms can significantly influence efficacy and safety profiles.

In recent years, there has been a growing interest in exploring the pharmacological properties of molecules with similar structural motifs. The benzophenone derivative and amino alcohol functionalities in (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol are known to exhibit various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties have been extensively studied in preclinical models, suggesting that this compound may have therapeutic potential in treating a range of diseases.

One of the most compelling aspects of (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol is its potential as a scaffold for drug discovery. The combination of an amino group and a hydroxyl group provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic properties. This flexibility makes it an attractive candidate for structure-based drug design, where computational methods are used to predict and optimize molecular interactions.

Current research in this area has focused on understanding the mechanisms by which such compounds exert their biological effects. Studies have shown that the aromatic ring system can interact with various biological targets, including enzymes and receptors, while the amino and hydroxyl groups modulate solubility and metabolic stability. These interactions are crucial for determining how the compound behaves within the body and how it can be optimized for clinical use.

The synthesis of (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol presents both challenges and opportunities for synthetic chemists. The stereochemistry at the chiral center must be carefully controlled to ensure high enantiomeric purity, which is essential for pharmaceutical applications. Advances in asymmetric synthesis have made it possible to produce such compounds with high yields and selectivity, opening up new avenues for drug development.

In addition to its potential therapeutic applications, (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol has also been explored as a tool compound in chemical biology research. Its well-defined structure and predictable reactivity make it useful for studying enzyme mechanisms and developing new synthetic methodologies. Such studies not only contribute to our fundamental understanding of chemical processes but also provide valuable insights into how drugs can be designed and synthesized more efficiently.

The future direction of research on (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol is likely to focus on expanding its therapeutic applications through further preclinical and clinical studies. By evaluating its efficacy and safety profiles in animal models and human trials, researchers can determine whether this compound has the potential to become a new treatment option for various diseases. Additionally, exploring new synthetic routes and optimizing its pharmacokinetic properties will be essential steps in bringing this molecule closer to clinical use.

In conclusion, (1R)-3-amino-1-3-(2-methylphenyl)phenylpropan-1-ol (CAS No. 2227746-63-4) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Its complex architecture offers numerous opportunities for further exploration, both in terms of synthetic chemistry and pharmacological research. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutic agents.